Cas no 2138198-15-7 (Cyclohexanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]-)

• Product Name: Cyclohexanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]-
• CAS No: 2138198-15-7
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5259429
• Update Time: 2025-10-24

Cyclohexanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]-

• Inchi： 1S/C13H19N3O/c14-11-7-4-8-15-12(11)9-16-13(17)10-5-2-1-3-6-10/h4,7-8,10H,1-3,5-6,9,14H2,(H,16,17)
• InChI Key： WMCFGETZEXXEKP-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=NC=CC=C2N)=O)CCCCC1

Additional information on Cyclohexanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]-

Cyclohexanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]

Cyclohexanecarboxamide, N-[(3-amino-2-pyridinyl)methyl], also known by its CAS number 2138198-15-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring with a carboxamide group and a substituted pyridine moiety. The presence of the amino group on the pyridine ring adds to its functional diversity, making it a versatile molecule for various applications.

The cyclohexane ring in this compound provides structural stability and contributes to its physical properties, such as melting point and solubility. The carboxamide group is known for its ability to form hydrogen bonds, which can influence the compound's interactions with biological systems. The pyridine ring, substituted with an amino group at the 3-position, introduces aromaticity and potential sites for further chemical modifications.

Recent studies have highlighted the potential of Cyclohexanecarboxamide, N-[(3-amino-2-pyridinyl)methyl], in drug discovery. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in zinc-containing enzymes. The amino group on the pyridine ring has been shown to coordinate with metal ions, making this compound a promising candidate for designing inhibitors of enzymes like matrix metalloproteinases (MMPs), which are implicated in cancer metastasis.

In addition to its enzymatic applications, this compound has been investigated for its potential in neuroprotective therapies. Studies suggest that it may modulate neurotransmitter systems by interacting with specific receptors or transporters. This property could be exploited in the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of Cyclohexanecarboxamide, N-[(3-amino-2-pyridinyl)methyl], involves a multi-step process that typically starts with the preparation of the cyclohexanecarboxylic acid derivative. This is followed by amidation with an appropriate amine derivative to introduce the pyridine moiety. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling better control over the product's stereochemistry and purity.

From an environmental standpoint, the compound's biodegradability and toxicity have been assessed under various conditions. Preliminary data indicate that it exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal. However, further studies are required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, Cyclohexanecarboxamide, N-[(3-amino-2-pyridinyl)methyl], represents a valuable molecule with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it a compelling candidate for drug development and material science. As research continues to uncover its potential, this compound is expected to play an increasingly important role in advancing therapeutic interventions and chemical technologies.